Cas no 31385-01-0 (1H-Indole-3-acetaldehyde, 5-bromo-)
31385-01-0 structure
Product Name:1H-Indole-3-acetaldehyde, 5-bromo-
CAS No:31385-01-0
MF:C10H8BrNO
MW:238.08062171936
CID:2618869
PubChem ID:20623493
Update Time:2024-03-01
1H-Indole-3-acetaldehyde, 5-bromo- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-3-acetaldehyde, 5-bromo-
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- Inchi： 1S/C10H8BrNO/c11-8-1-2-10-9(5-8)7(3-4-13)6-12-10/h1-2,4-6,12H,3H2
- InChI Key： APFWFTSCRBQMFP-UHFFFAOYSA-N
- SMILES： N1C2=C(C=C(Br)C=C2)C(CC=O)=C1
Computed Properties
- Exact Mass: 236.97893g/mol
- Monoisotopic Mass: 236.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 32.9Ų
1H-Indole-3-acetaldehyde, 5-bromo- Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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